Cas no 1794766-62-3 (N-Methyl Carvedilol-d3 Hydrochloride Salt)

• Product Name: N-Methyl Carvedilol-d3 Hydrochloride Salt
• CAS No: 1794766-62-3
• CID: 4553097
• Update Time: 2025-10-29

N-Methyl Carvedilol-d3 Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• N-Methyl Carvedilol-d3 Hydrochloride Salt

Additional information on N-Methyl Carvedilol-d3 Hydrochloride Salt

N-Methyl Carvedilol-d3 Hydrochloride Salt (CAS No. 1794766-62-3): A Comprehensive Overview

N-Methyl Carvedilol-d3 Hydrochloride Salt (CAS No. 1794766-62-3) is a deuterated analog of carvedilol, a well-known beta-blocker used in cardiovascular therapeutics. This compound is specifically designed for research and analytical purposes, particularly in pharmacokinetic and metabolic studies. The incorporation of deuterium atoms (d3) enhances its utility as an internal standard in mass spectrometry, ensuring accurate quantification in complex biological matrices.

The N-Methyl Carvedilol-d3 Hydrochloride Salt is gaining attention due to the rising demand for isotopically labeled compounds in drug development and clinical research. Researchers are increasingly focusing on precision medicine, where deuterated drugs like this play a pivotal role in understanding drug metabolism and improving therapeutic outcomes. The hydrochloride salt form ensures better solubility and stability, making it ideal for laboratory applications.

One of the key applications of N-Methyl Carvedilol-d3 Hydrochloride Salt is in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) assays. This technique is widely used in bioanalytical laboratories to measure drug concentrations in plasma, urine, and other biological samples. The deuterated version minimizes interference from endogenous compounds, providing highly reliable data for regulatory submissions and clinical trials.

In recent years, the pharmaceutical industry has witnessed a surge in the development of deuterated drugs, driven by their potential to enhance drug efficacy and reduce side effects. N-Methyl Carvedilol-d3 Hydrochloride Salt serves as a critical tool in this domain, enabling researchers to explore the metabolic pathways of carvedilol and its derivatives. This aligns with the growing trend of personalized medicine, where tailored therapies are designed based on individual metabolic profiles.

Another notable aspect of N-Methyl Carvedilol-d3 Hydrochloride Salt is its role in drug-drug interaction studies. With polypharmacy becoming increasingly common, understanding how carvedilol interacts with other medications is essential for patient safety. The deuterated form allows for precise tracking of carvedilol and its metabolites, facilitating a deeper understanding of potential interactions.

The synthesis of N-Methyl Carvedilol-d3 Hydrochloride Salt involves advanced deuterium labeling techniques, ensuring high isotopic purity (>98%). This is crucial for maintaining the integrity of research data, as even minor impurities can skew results. The compound is typically supplied as a white to off-white powder, with strict quality control measures in place to guarantee consistency across batches.

From a regulatory perspective, N-Methyl Carvedilol-d3 Hydrochloride Salt is classified as a non-hazardous research chemical, making it accessible to laboratories worldwide. However, researchers are advised to follow standard safety protocols when handling the compound, including the use of personal protective equipment (PPE) and proper ventilation.

The market for isotopically labeled compounds like N-Methyl Carvedilol-d3 Hydrochloride Salt is expected to grow significantly in the coming years, driven by advancements in analytical technologies and increasing investments in drug development. Pharmaceutical companies and contract research organizations (CROs) are the primary end-users, leveraging these compounds to accelerate their research programs.

In summary, N-Methyl Carvedilol-d3 Hydrochloride Salt (CAS No. 1794766-62-3) is a valuable asset in modern pharmaceutical research. Its applications span from bioanalytical method development to drug metabolism studies, aligning with the industry's shift toward precision and personalized medicine. As research continues to evolve, this compound will undoubtedly remain a cornerstone in the quest for safer and more effective therapies.